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Compound of Interest

Compound Name: Acetylatractylodinol

Cat. No.: B149813

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of Acetylatractylodinol, a naturally occurring polyacetylene compound. By adhering
to these protocols, laboratories can minimize risks and maintain compliance with safety
regulations.

Acetylatractylodinol: Key Safety & Chemical Data

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. Below is a summary of key quantitative data for Acetylatractylodinol.
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Property Value Source
Molecular Formula C15H1203 PubChem[1]
Molecular Weight 240.25 g/mol PubChem[1]
CAS Number 61582-39-6 MCE[2]
Appearance No data available

- Chloroform, Dichloromethane,
Solubility ChemFaces|3]
Ethyl Acetate, DMSO, Acetone

) -80°C for 6 months; -20°C for 1
Storage (in solvent) ) MCE[2]
month (protect from light)

o Not classified as a hazardous
Hazard Classification ) MCE[2]
substance or mixture.

Experimental Protocols: Disposal of
Acetylatractylodinol

While Acetylatractylodinol is not classified as a hazardous substance, it is imperative to
follow standard laboratory safety protocols for the disposal of all chemical waste.[2] These
procedures are designed to prevent accidental exposure and environmental contamination.

Personal Protective Equipment (PPE) Required:

o Eye Protection: Safety goggles with side-shields.[2]

o Hand Protection: Protective gloves.[2]

o Skin and Body Protection: Impervious clothing, such as a lab coat.[2]
Step-by-Step Disposal Procedure:

o Assess the Waste: Determine if the Acetylatractylodinol waste is in a solid form, dissolved
in a solvent, or in a mixture with other reagents.
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o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office for specific guidelines on chemical waste disposal, as regulations can vary.[4][5]

e Small Quantities (Solid):

o If permissible by local regulations for non-hazardous waste, small quantities of solid
Acetylatractylodinol can be prepared for disposal in the trash.[6]

o Mix the solid compound with an inert and non-combustible absorbent material such as
sand or cat litter.[6] This prevents the powder from becoming airborne.

o Place the mixture in a sealed, clearly labeled container.

e Solutions of Acetylatractylodinol:

o Do not pour down the drain.[2]

o Absorb the liquid waste with a finely-powdered, liquid-binding material like diatomite or
universal binders.[2]

o Place the absorbed material into a designated hazardous waste container for solvents.
The container should be properly labeled with its contents.

e Contaminated Materials:

o Dispose of any items that have come into contact with Acetylatractylodinol, such as
pipette tips, gloves, and absorbent pads, as chemical waste.

o Place these items in a designated, sealed waste bag or container.

o Decontamination:

o Decontaminate surfaces and equipment that may have come into contact with
Acetylatractylodinol by scrubbing with alcohol.[2]

o Waste Pickup:
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o Arrange for the pickup of the sealed waste containers by your institution's hazardous
waste management service.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Acetylatractylodinol.
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Start: Acetylatractylodinol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

1. Assess Waste Form
(Solid, Solution, Contaminated Material)

2. Consult Institutional EHS Regulations

Solid Waste Solutiop Waste

Small Quantity Solid Solution
l l Coptaminated Materials
Mix with Inert Material Absorb with Liquid-Binding Material Contaminated Items
(e.g., Sand, Cat Litter) (e.g., Diatomite) (Gloves, Tips, etc.)
Seal in a Labeled Container Place in Labeled Solvent Waste Container Seal in a Labeled Waste Bag/Container

3. Decontaminate Surfaces & Equipment with Alcohol

4. Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Acetylatractylodinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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